![molecular formula C24H27N3O4 B4177048 2-(1-benzoyl-3-oxodecahydro-2-quinoxalinyl)-N-(3-methoxyphenyl)acetamide](/img/structure/B4177048.png)
2-(1-benzoyl-3-oxodecahydro-2-quinoxalinyl)-N-(3-methoxyphenyl)acetamide
Overview
Description
2-(1-benzoyl-3-oxodecahydro-2-quinoxalinyl)-N-(3-methoxyphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known as BQCA and is a quinoxaline derivative. BQCA is a selective agonist for the metabotropic glutamate receptor subtype 2 (mGluR2) and has been found to have various biochemical and physiological effects.
Mechanism of Action
BQCA is a selective agonist for the mGluR2 receptor. mGluR2 is a G protein-coupled receptor that is involved in the modulation of glutamate neurotransmission. Activation of mGluR2 by BQCA leads to the inhibition of glutamate release, which may contribute to its anxiolytic and antipsychotic effects. BQCA has also been found to increase the activity of the NMDA receptor, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
BQCA has been found to have various biochemical and physiological effects. It has been shown to decrease anxiety-like behavior in rodents and to have antipsychotic effects in animal models. BQCA has also been found to have analgesic properties and to improve cognitive function in rats. Additionally, BQCA has been found to have neuroprotective properties and may have potential in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
BQCA has several advantages for lab experiments. It is a selective agonist for the mGluR2 receptor, which allows for the specific modulation of glutamate neurotransmission. BQCA has also been extensively studied and has been found to have various biochemical and physiological effects. However, there are also limitations to the use of BQCA in lab experiments. Its effects may vary depending on the animal model and the dose used. Additionally, the mechanism of action of BQCA is complex and not fully understood.
Future Directions
There are several future directions for the study of BQCA. One area of research is the potential use of BQCA in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of BQCA and its effects on glutamate neurotransmission. The development of more selective and potent mGluR2 agonists may also be an area of future research. Finally, the potential use of BQCA in combination with other drugs for the treatment of psychiatric disorders such as anxiety and schizophrenia should be explored.
Conclusion:
In conclusion, BQCA is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its selective agonist activity for the mGluR2 receptor has been found to have various biochemical and physiological effects, including anxiolytic, antipsychotic, and neuroprotective properties. While there are limitations to the use of BQCA in lab experiments, further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
BQCA has been extensively studied for its potential therapeutic properties. It has been found to have anxiolytic, antipsychotic, and analgesic effects in animal models. BQCA has also been shown to improve cognitive function in rats. Additionally, BQCA has been found to have neuroprotective properties and may have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(1-benzoyl-3-oxo-2,4,4a,5,6,7,8,8a-octahydroquinoxalin-2-yl)-N-(3-methoxyphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O4/c1-31-18-11-7-10-17(14-18)25-22(28)15-21-23(29)26-19-12-5-6-13-20(19)27(21)24(30)16-8-3-2-4-9-16/h2-4,7-11,14,19-21H,5-6,12-13,15H2,1H3,(H,25,28)(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUQHCFLWQQPERJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CC2C(=O)NC3CCCCC3N2C(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxyphenyl)-2-[3-oxo-1-(phenylcarbonyl)decahydroquinoxalin-2-yl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.